Cas no 842127-03-1 (L-Proline, 4-hydroxy-5-[(phenylmethoxy)methyl]-, (4S,5R)-)

• Product name: L-Proline, 4-hydroxy-5-[(phenylmethoxy)methyl]-, (4S,5R)-
• CAS No: 842127-03-1
• MF: C₁₃H₁₇NO₄
• MW: 251.278
• CID: 2851715
• PubChem ID: 11391071

L-Proline, 4-hydroxy-5-[(phenylmethoxy)methyl]-, (4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 842127-03-1
• DTXSID20464448
• L-Proline, 4-hydroxy-5-[(phenylmethoxy)methyl]-, (4S,5R)-

• Inchi： InChI=1S/C13H17NO4/c15-12-6-10(13(16)17)14-11(12)8-18-7-9-4-2-1-3-5-9/h1-5,10-12,14-15H,6-8H2,(H,16,17)/t10-,11+,12-/m0/s1
• InChI Key： FTFLVHUSRKHQFQ-TUAOUCFPSA-N

Computed Properties

• Exact Mass: 251.11575802Da
• Monoisotopic Mass: 251.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų
• XLogP3: -1.9